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Compound of Interest

Compound Name: Iminodiacetic acid

Cat. No.: B058193

The following guide provides essential safety and logistical information for the proper disposal
of iminodiacetic acid, tailored for research, scientific, and drug development professionals.
Adherence to these procedural steps is critical for ensuring laboratory safety and
environmental compliance.

Immediate Safety and Handling

Before handling iminodiacetic acid for disposal, it is imperative to be aware of its associated
hazards. The substance is known to cause skin, eye, and respiratory irritation[1][2][3][4]. In
some cases, it may be harmful to aquatic life with long-lasting effects[5]. The toxicological
properties have not been fully investigated, warranting cautious handling[1][6].

Personal Protective Equipment (PPE): Proper PPE is mandatory to prevent exposure.

o Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166, or
chemical goggles. A face shield may be required in situations with a higher risk of dust
generation[2][7].

o Skin Protection: Chemical-resistant gloves and protective clothing are necessary to prevent
skin contact[2][3][8]. Inspect gloves before use and use a proper removal technique[8].

o Respiratory Protection: Work in a well-ventilated area. If dust is generated or ventilation is
inadequate, use a NIOSH (US) or EN 166 (EU) approved dust respirator[6][7][8].
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Hazard Summary

The following table summarizes the key hazard classifications for iminodiacetic acid.

Hazard Classification Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation[2][3][5]-

Causes serious eye irritation[2]

Serious Eye Damage/Irritation Category 2A/ 2
[3][5][6]-

Specific Target Organ Toxicity May cause respiratory
) Category 3 S
(Single Exposure) irritation[2][3][5].
Hazardous to the Aquatic Harmful to aquatic life with
] Category 3 ]
Environment (Long-term) long lasting effects[5].

Spill and Contamination Response

Immediate and appropriate action is required in the event of a spill to mitigate exposure and
environmental contamination.

Experimental Protocol for Spill Cleanup:

e Evacuate and Ventilate: Evacuate all non-essential personnel from the immediate area.
Ensure the area is well-ventilated to disperse any airborne dust[2].

o Don PPE: Before addressing the spill, equip yourself with the full PPE detailed above.
o Containment: Prevent the spilled material from entering drains or waterways[1][6][8].
o Cleanup Procedure:

o For Small Spills: Carefully sweep or use appropriate tools to place the spilled solid into a
suitable, labeled container for waste disposal[2][9]. Avoid actions that generate dust[1][6].

o For Large Spills: Use a shovel to transfer the material into a convenient, labeled waste
disposal container[9].
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o Decontamination: After the solid material has been removed, clean the contaminated surface
by spreading water and dispose of the cleaning materials in accordance with local and
regional authority requirements[9].

» Disposal: The container with the spilled material should be sealed and disposed of as
hazardous waste according to the procedures outlined below.

Disposal Plan

The primary and recommended method for the disposal of iminodiacetic acid is through a
licensed and approved waste disposal company.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect waste iminodiacetic acid, including any contaminated materials
from spills, in a suitable, closed, and clearly labeled container[8]. Store the container in a
cool, dry, and well-ventilated area away from incompatible substances like strong oxidizing
agents[1][3].

o Contact a Licensed Disposal Company: Do not attempt to dispose of iminodiacetic acid
through standard laboratory drains or as regular solid waste[6][8]. Offer surplus and non-
recyclable solutions to a licensed disposal company|[8].

« Incineration: The preferred method of disposal is typically incineration. The material may be
dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped
with an afterburner and a scrubber to neutralize harmful decomposition products like carbon
and nitrogen oxides[2][7][8].

e Regulatory Compliance: Ensure that all disposal activities are in full compliance with federal,
state, and local environmental control regulations[7][9].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of iminodiacetic
acid waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/product/b058193?utm_src=pdf-body
https://www.benchchem.com/product/b058193?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1789466024_IMINODIACETICACID-CASNO-142-73-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/97654.pdf
https://www.fishersci.com/store/msds?partNumber=AC204975000&countryCode=US&language=en
https://www.benchchem.com/product/b058193?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/220000
https://www.cdhfinechemical.com/images/product/msds/37_1789466024_IMINODIACETICACID-CASNO-142-73-4-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1789466024_IMINODIACETICACID-CASNO-142-73-4-MSDS.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4100%2F4157-1-48.pdf
https://www.tcichemicals.com/BE/en/sds/I0006_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1789466024_IMINODIACETICACID-CASNO-142-73-4-MSDS.pdf
https://www.tcichemicals.com/BE/en/sds/I0006_EU_6N.pdf
https://www.oxfordlabchem.com/msds/(I-04815)%20IMINODIACETIC%20ACID%2098%20(For%20Synthesis).pdf
https://www.benchchem.com/product/b058193?utm_src=pdf-body
https://www.benchchem.com/product/b058193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Identification & Collection
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Caption: Workflow for the safe disposal of iminodiacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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